N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[1-[(4-bromophenoxy)methyl]pyrazol-4-yl]-1,3-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C15H16BrN5O3S/c1-11-15(9-20(2)18-11)25(22,23)19-13-7-17-21(8-13)10-24-14-5-3-12(16)4-6-14/h3-9,19H,10H2,1-2H3
• InChI Key: UAJJHGSRFRVNMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)NC2=CN(N=C2)COC3=CC=C(C=C3)Br)C
• Molecular Formula: C15H16BrN5O3S
• Molecular Weight: 426.3 g/mol

Description

Sulfonamide compounds, including N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide, are a significant class of synthetic antibiotics known for their bacteriostatic properties against bacterial infections. Beyond their antibacterial applications, sulfonamides have found use in various therapeutic areas, including as diuretics, carbonic anhydrase inhibitors, antiepileptics, and in the treatment of diseases like cancer and Alzheimer's (Gulcin & Taslimi, 2018).

Synthesis Analysis

The synthesis of pyrazole derivatives, including sulfonamides, involves various strategies that leverage the unique reactivity of the pyrazole ring. Techniques such as N-heteroarylation of sulfonamides have been developed to efficiently introduce N-heteroaryl groups, enhancing the compound's properties and potential applications (Ghosh, Pal, & Hajra, 2023).

Molecular Structure Analysis

The pyrazole core is a versatile scaffold in medicinal chemistry, contributing significantly to the compound's biological activity. Pyrazole derivatives are known for their wide range of biological activities, which can be attributed to the molecular structure's ability to interact with various biological targets (Dar & Shamsuzzaman, 2015).

Chemical Reactions and Properties

Sulfonamides, including the specified compound, participate in various chemical reactions, contributing to their diverse applications. The sulfonamide group is a key functional moiety, offering a broad spectrum of chemical reactivity that can be exploited in synthetic chemistry for the development of new therapeutic agents (El-Qaliei et al., 2020).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, such as solubility, melting point, and stability, are critical for their pharmaceutical applications. These properties are influenced by the molecular structure and functional groups present in the compound. Detailed analysis of these properties is essential for the formulation and development of drug products (Kiyani, 2018).

Chemical Properties Analysis

The chemical properties of sulfonamide derivatives, including reactivity, acidity, and potential for chemical modifications, are fundamental to their function as therapeutic agents. The presence of the sulfonamide group significantly contributes to the compound's chemical behavior, allowing for selective interactions with biological targets and enzymes (Fu et al., 2020).